Cas no 2167586-64-1 (2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide)

• Product Name: 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide
• CAS No: 2167586-64-1
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 6181021
• PubChem ID: 165507948
• Update Time: 2025-05-20

2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide
• EN300-1283627
• 2167586-64-1

• Inchi： 1S/C10H17N3O2S/c1-3-13(2)16(14,15)8-10(11)9-4-6-12-7-5-9/h4-7,10H,3,8,11H2,1-2H3
• InChI Key： ZTSDMCNSCLSHBQ-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CN=CC=1)N)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide

2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide: A Comprehensive Overview

The compound 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide, identified by the CAS number 2167586-64-1, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse chemical properties and biological activities. The structure of this molecule incorporates a pyridine ring, an amino group, and a sulfonamide functional group, making it a unique candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. The synthesis process involves the strategic use of reagents to introduce the pyridinyl group at the 4-position, ensuring high purity and yield. This compound has been reported in several scientific journals, highlighting its stability under various reaction conditions and its compatibility with other functional groups.

The biological activity of 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide has been a focal point of recent studies. Researchers have explored its potential as a lead compound in drug discovery programs targeting specific enzyme inhibitors or receptor modulators. For instance, preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinases, suggesting its potential role in anticancer therapies. Additionally, the compound has shown selectivity towards specific cellular pathways, making it a promising candidate for further pharmacological evaluation.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced bioavailability and efficacy. Its ability to form stable amide bonds and its resistance to hydrolysis under physiological conditions make it an attractive building block for medicinal chemists. Furthermore, the incorporation of the pyridine ring introduces electronic effects that can be exploited to modulate the compound's interaction with biological targets.

The structural versatility of 2-amino-N-ethyl-N-methyl-2-(pyridin-4-yl)ethane-1-sulfonamide has also led to its use in materials science. For example, researchers have investigated its potential as a precursor for advanced materials such as polymers or coordination complexes. The sulfonamide group's ability to act as a coordinating ligand has been leveraged to create metallopolymers with unique mechanical and electronic properties.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, minimizing its long-term impact on ecosystems. However, further research is required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2-amino-N-ethyl-N-methyl-2-(pyridin-4-y)l)ethane-1-sulfonamide, with its unique chemical structure and versatile functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing both academic knowledge and industrial innovation.